1-(4-amino-2,3-dihydro-1H-indol-1-yl)-2-methoxyethan-1-one
Overview
Description
1-(4-amino-2,3-dihydro-1H-indol-1-yl)-2-methoxyethan-1-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoinduced Molecular Transformations
Kobayashi et al. (1993) described the synthesis of 2,3-dihydro-1H-benz[f]indole-4,9-diones and 1H-indole-4,7-diones via a one-step reaction. This method involves a regioselective photoaddition of 2-amino-1,4-naphthoquinone with various electron-rich alkenes. The study highlights the potential of this compound in photoinduced molecular transformations, offering a pathway to synthesize complex heterocyclic quinones [Kobayashi et al., 1993].
Synthesis of Antineoplastic Agents
Nguyen et al. (1990) reported the synthesis of indole derivatives, specifically 1-[[(dialkylamino)alkyl]amino]-4-methyl-5H-pyrido[4,3-b]benzo[e]- and -benzo[g]indoles. These compounds exhibited antitumor activity, marking the relevance of indole derivatives in developing new antineoplastic agents [Nguyen et al., 1990].
Conformational Studies in Peptides
Horwell et al. (1994, 1995) synthesized novel 3,4-fused tryptophan analogs, which have a ring that bridges the α-carbon and the 4-position of the indole ring. These analogs are designed for use in peptide conformation elucidation studies, showing the application of indole derivatives in structural biology and peptide research [Horwell et al., 1994; Horwell et al., 1995].
Antibacterial and Antifungal Applications
Radhakrishnan et al. (2020) synthesized Schiff bases derived from Tryptophan and tested their antibacterial and antifungal activities. This study illustrates the utility of indole-containing compounds in antimicrobial research [Radhakrishnan et al., 2020].
Palladium-Catalyzed Carbonylation in Organic Synthesis
Gabriele et al. (2008) utilized 1-(2-aminoaryl)-2-yn-1-ols, derived from indole compounds, in palladium-catalyzed carbonylation reactions. This study underscores the role of indole derivatives in facilitating complex organic synthesis processes [Gabriele et al., 2008].
Properties
IUPAC Name |
1-(4-amino-2,3-dihydroindol-1-yl)-2-methoxyethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c1-15-7-11(14)13-6-5-8-9(12)3-2-4-10(8)13/h2-4H,5-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLKCLCOBRGYLMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC2=C(C=CC=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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